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Compound of Interest

Compound Name: Mevalonic acid lithium salt

Cat. No.: B6268185 Get Quote

Authored for researchers, scientists, and drug development professionals, this document

provides a comprehensive guide to the preparation, storage, and handling of mevalonic acid
lithium salt stock solutions for experimental use.

Mevalonic acid (MVA) is a critical intermediate in the mevalonate pathway, a fundamental

metabolic route for the biosynthesis of cholesterol, isoprenoids, and other vital biomolecules.[1]

[2][3] The lithium salt of mevalonic acid is frequently utilized in research due to its stability and

biological activity.[4] Proper preparation of stock solutions is paramount to ensure experimental

reproducibility and accuracy. This document outlines the necessary information and a detailed

protocol for preparing MVA lithium salt stock solutions.

Compound Properties and Solubility
A thorough understanding of the physicochemical properties of mevalonic acid lithium salt is
essential for accurate stock solution preparation. There is some variability in the reported

molecular weight, which may be due to it being reported as the free acid or the lithium salt. It is

crucial to use the molecular weight provided by the specific supplier for precise molarity

calculations.
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Property Value Source

Molecular Formula C6H11LiO4 [5]

Molecular Weight 154.09 g/mol [1][5]

Alternate Molecular Weights
147.15 g/mol (free acid basis),

148.16 g/mol , 155.1 g/mol
[6][7]

Appearance Solid powder [5]

Purity ≥95% to ≥98% [5][7]

Solubility in Water
100 mg/mL (648.97 mM); may

require sonication
[5][8]

Solubility in DMSO
50 mg/mL (324.49 mM); may

require sonication
[5][8]

Solubility in PBS

Soluble, may require

sonication. Specific solubility

values not consistently

provided.

[8]

Solubility in Methanol Soluble [7]

Experimental Protocol: Preparation of a 100 mM
Aqueous Stock Solution
This protocol details the steps for preparing a 100 mM stock solution of mevalonic acid
lithium salt in water. This is a common concentration for in vitro studies.

Materials:

Mevalonic acid lithium salt (solid powder)

Nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance
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Spatula

Vortex mixer

Sonicator (optional, but recommended)

Sterile filter (0.22 µm) and syringe

Sterile, nuclease-free microcentrifuge tubes for aliquoting

Procedure:

Determine the required mass:

Use the molecular weight provided by the supplier. For this example, we will use 154.09

g/mol .

To prepare 10 mL of a 100 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 154.09 g/mol = 0.15409 g

Therefore, you will need to weigh out 154.1 mg of mevalonic acid lithium salt.

Weighing the compound:

On a calibrated analytical balance, carefully weigh the calculated amount of mevalonic
acid lithium salt using a weigh boat or directly into a sterile conical tube.

Dissolution:

Add a portion of the nuclease-free water to the conical tube containing the powder (e.g., 8

mL for a final volume of 10 mL).

Cap the tube securely and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes, or until the solution is clear.[5][8]
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Volume adjustment:

Once the solid is completely dissolved, add nuclease-free water to reach the final desired

volume (10 mL in this example).

Invert the tube several times to ensure a homogenous solution.

Sterilization:

To ensure sterility for cell culture experiments, filter the stock solution through a 0.22 µm

sterile syringe filter into a new sterile conical tube.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, nuclease-free

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[2]

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of both the solid compound and the prepared

stock solutions.

Form
Storage
Temperature

Duration Source

Solid Powder 2-8°C or -20°C Up to 3 years at -20°C [3]

Stock Solution in

Solvent
-20°C or -80°C

1 month at -20°C, 6

months at -80°C
[2]

Short-term Stock

Solution Storage
0-4°C Up to 1 month [5]
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Mevalonic acid lithium salt is a precursor in the mevalonate pathway, which is essential for

cell growth and proliferation.[1][2][5] It is often used in studies related to:

Cholesterol biosynthesis[6]

Cancer research[3]

Cell signaling

Myopathy and heart failure[1][2]

A common application is to counteract the effects of statins, which inhibit HMG-CoA reductase,

an enzyme upstream of mevalonate in the pathway. For example, mevalonic acid lithium salt
has been shown to prevent the decrease in C2C12 cell viability induced by simvastatin.[1][2][8]

Visualizing the Mevalonate Pathway and
Experimental Workflow
To better understand the context of mevalonic acid's role and the experimental workflow for its

use, the following diagrams are provided.
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Caption: The Mevalonate Pathway highlighting the role of HMG-CoA reductase and the

inhibitory action of statins.
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Caption: A workflow diagram for the preparation of a mevalonic acid lithium salt stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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